Cas no 82064-54-8 (Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]-)

Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]- structure
82064-54-8 structure
Product Name:Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]-
CAS No:82064-54-8
MF:C12H14O4
MW:222.237164020538
CID:699696
PubChem ID:10609041
Update Time:2025-04-19

Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[2-[(acetyloxy)methyl]-4-methoxyphenyl]-
    • (2-acetyl-5-methoxyphenyl)methyl acetate
    • DTXSID90442455
    • 82064-54-8
    • Inchi: 1S/C12H14O4/c1-8(13)12-5-4-11(15-3)6-10(12)7-16-9(2)14/h4-6H,7H2,1-3H3
    • InChI Key: ZLUFBYGSKQIWEP-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC1C=C(C=CC=1C(C)=O)OC

Computed Properties

  • Exact Mass: 222.08920892g/mol
  • Monoisotopic Mass: 222.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.6Ų
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